5-(2-Chlorophenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(2-chlorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-13-4-2-1-3-12(13)10-5-9(8-15)6-11(16)7-10/h1-7,16H
• InChI Key: ZRUQFBAASVNCMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C13H8ClNO
• DSSTOX Substance ID: DTXSID10684719
• Molecular Weight: 229.66 g/mol
• CAS RN: 1261891-20-6

Description

5-(2-Chlorophenyl)-3-cyanophenol, 95% (5-CP-3-CP) is an aromatic heterocyclic compound that is used for a variety of purposes in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 115-117°C. 5-CP-3-CP is a versatile compound that has been used in a range of studies, including biochemical and physiological research, in addition to its use as a synthetic reagent.

Scientific Research Applications

5-(2-Chlorophenyl)-3-cyanophenol, 95% has been used in a range of scientific research applications, including biochemical, physiological, and synthetic studies. It has been used as a reagent in various organic syntheses, such as the synthesis of heterocyclic compounds. 5-(2-Chlorophenyl)-3-cyanophenol, 95% has also been used in the synthesis of a variety of drugs, including anti-cancer agents and antifungal agents. In addition, it has been used in the synthesis of fluorescent probes for imaging and diagnostics.

Mechanism of Action

The mechanism of action of 5-(2-Chlorophenyl)-3-cyanophenol, 95% is not well understood. However, it is believed that the compound acts as a proton acceptor, which helps to stabilize the intermediate products of organic syntheses. In addition, it is believed to interact with the active sites of enzymes, leading to changes in the activity of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chlorophenyl)-3-cyanophenol, 95% are not well understood. However, it has been shown to interact with enzymes, which can lead to changes in their activity. It has also been shown to have anti-inflammatory and analgesic effects, as well as antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

The advantages of 5-(2-Chlorophenyl)-3-cyanophenol, 95% for lab experiments include its low cost and ease of synthesis. It is also a versatile compound that can be used in a variety of organic syntheses. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can limit its use in aqueous solutions. In addition, it is not very stable and can decompose over time.

Future Directions

The potential future directions for 5-(2-Chlorophenyl)-3-cyanophenol, 95% include further research into its biochemical and physiological effects, as well as its mechanism of action. In addition, there is potential for further development of its use as a reagent in organic syntheses, as well as its use in the synthesis of drugs and fluorescent probes. Furthermore, research into the stability and solubility of the compound could lead to improved methods of synthesis and storage.

Synthesis Methods

5-(2-Chlorophenyl)-3-cyanophenol, 95% can be synthesized in a variety of ways, including the use of a Grignard reaction, an aldol condensation, or a diazonium coupling reaction. The Grignard reaction involves the reaction of an alkyl halide with magnesium metal in an ether solvent, followed by the addition of an aldehyde or ketone. The aldol condensation is a reaction between an aldehyde or ketone and an alkali metal or alkaline earth metal salt of an aldehyde or ketone. The diazonium coupling reaction is a reaction between a diazonium salt and a phenol or an aromatic amine.